![molecular formula C22H27N3O3S2 B2557931 4-[butyl(methyl)sulfamoyl]-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide CAS No. 683765-72-2](/img/structure/B2557931.png)
4-[butyl(methyl)sulfamoyl]-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
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Description
4-[butyl(methyl)sulfamoyl]-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
Aromatic sulfonamide derivatives have been synthesized and assessed for their inhibitory effects on carbonic anhydrase (CA) isoenzymes. These compounds, including various benzamide-4-sulfonamides, have shown nanomolar to micromolar half maximal inhibitory concentration (IC50) values across different CA isoenzymes, such as hCA I, hCA II, hCA IV, and hCA XII. This indicates their potential in modulating physiological processes regulated by CAs, including respiration, acid-base balance, and ion transport (Supuran et al., 2013; Abdoli et al., 2018).
Anticancer Activity
Novel indapamide derivatives synthesized from benzamide sulfonamides were investigated for their pro-apoptotic activity against melanoma cell lines, demonstrating significant growth inhibition. This suggests a potential application in cancer therapy, highlighting the importance of sulfonamide derivatives in developing new anticancer drugs (Yılmaz et al., 2015).
Antimicrobial Activity
Studies have also explored the synthesis of heterocyclic compounds incorporating sulfonamide groups, revealing their antimicrobial activity against various bacteria and fungi. This opens up avenues for the development of new antimicrobial agents based on the sulfonamide scaffold (Sarvaiya et al., 2019).
properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O3S2/c1-4-5-12-25(3)30(27,28)17-9-7-16(8-10-17)21(26)24-22-19(14-23)18-11-6-15(2)13-20(18)29-22/h7-10,15H,4-6,11-13H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYYZGHZMVIFUKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CC(CC3)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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